Cas no 1251677-68-5 (1-(2-methylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione)

• Product Name: 1-(2-methylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione
• CAS No: 1251677-68-5
• MF: C₂₀H₁₆N₄O₃
• MW: 360.366044044495
• CID: 5802446
• PubChem ID: 49665911
• Update Time: 2025-11-01

1-(2-methylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione
• 1251677-68-5
• AKOS021947179
• VU0624942-1
• 1-(2-methylphenyl)-4-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]pyrazine-2,3-dione
• 1-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)-4-(o-tolyl)pyrazine-2,3(1H,4H)-dione
• F3406-8291

• Inchi： 1S/C20H16N4O3/c1-14-7-5-6-10-16(14)24-12-11-23(19(25)20(24)26)13-17-21-18(22-27-17)15-8-3-2-4-9-15/h2-12H,13H2,1H3
• InChI Key： LHFDUSOTVUUYFM-UHFFFAOYSA-N
• SMILES： O1C(CN2C=CN(C(C2=O)=O)C2C=CC=CC=2C)=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 360.12224039g/mol
• Monoisotopic Mass: 360.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 79.5Ų

Additional information on 1-(2-methylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione

Chemical Profile of 1-(2-methylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS No. 1251677-68-5)

The compound 1-(2-methylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione, identified by its CAS number 1251677-68-5, represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound integrates several key pharmacophoric elements, including a tetrahydropyrazine core and an oxadiazole moiety, which are known to contribute to its pharmacological properties.

Recent research in medicinal chemistry has highlighted the importance of tetrahydropyrazine derivatives in the development of novel therapeutic agents. These compounds exhibit a range of biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. The presence of a methyl group at the 4-position of the tetrahydropyrazine ring and a phenyl ring at the 2-position further enhances its interaction with biological targets. Specifically, the 3-phenyl-1,2,4-oxadiazol-5-yl substituent adds another layer of complexity to the molecule's structure, potentially influencing its binding affinity and selectivity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the desired heterocyclic core. The introduction of the oxadiazole ring into the molecular structure is particularly challenging but crucial for achieving the desired biological activity. This has been achieved through nucleophilic substitution reactions or cycloaddition processes, depending on the synthetic route chosen.

In terms of biological activity, preliminary studies have demonstrated that 1-(2-methylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione exhibits promising properties as a potential lead compound for drug development. The combination of the tetrahydropyrazine and oxadiazole moieties suggests that this molecule may interact with multiple targets within biological systems. For instance, it has shown potential inhibitory activity against certain enzymes involved in inflammatory pathways. This makes it an attractive candidate for further investigation in the context of chronic inflammatory diseases.

Moreover, the structural features of this compound contribute to its favorable pharmacokinetic properties. The presence of lipophilic aromatic rings enhances membrane permeability, while polar functional groups improve solubility in aqueous environments. These characteristics are essential for ensuring effective drug delivery and absorption following administration. Computational modeling studies have been conducted to predict the binding mode of this compound with potential target proteins. These studies suggest that it can bind tightly to specific enzymatic sites without significant off-target effects.

Recent advances in drug discovery technologies have enabled more efficient screening processes for identifying promising lead compounds. High-throughput screening (HTS) and virtual screening techniques have been utilized to evaluate the biological activity of 1-(2-methylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione against various disease-related targets. These approaches have facilitated rapid identification of compounds with high affinity and selectivity for specific biological pathways.

The potential therapeutic applications of this compound are broad and span multiple disease areas. Its anti-inflammatory properties make it a candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally，its antioxidant activity suggests that it may be useful in combating oxidative stress-related disorders like neurodegenerative diseases。 Furthermore， preliminary data indicate that it may exhibit antimicrobial properties， making it relevant for addressing antibiotic-resistant infections。

Future research will focus on optimizing the synthesis of this compound to improve yield and scalability while maintaining high purity standards。 Additionally， detailed pharmacological studies will be conducted to elucidate its mechanism of action and assess its safety profile。 Preclinical trials will be essential for evaluating its efficacy in animal models before progressing to human clinical trials。

In conclusion，the compound 1-(2-methylphenyl)-4-(3-phényl-l , 24 - oxadiazol - 5 - ylméthylethyl - 12 , 34 - tétrahydropyrazine - 23 , 34 - dione) (CAS No . 1251677 -68 -5) represents a promising candidate for drug development due to its unique structural features and demonstrated biological activities。 Its integration into pharmaceutical pipelines holds significant potential for addressing various therapeutic challenges， particularly those related to inflammation， oxidative stress， and antimicrobial resistance。 Continued investigation into this molecule will likely yield valuable insights into its pharmacological properties and applications。